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Compound of Interest

Compound Name: 2-Acetyl-3-methylthiophene

Cat. No.: B083005

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
synthetic pathways for 2-Acetyl-3-methylthiophene, a key building block in medicinal
chemistry and materials science. This document is intended to assist researchers, chemists,
and procurement specialists in sourcing this compound and understanding its synthesis for
research and development purposes.

Commercial Suppliers

2-Acetyl-3-methylthiophene (CAS No. 13679-72-6) is readily available from a variety of
commercial chemical suppliers. The following table summarizes key information from
prominent vendors to facilitate direct comparison. Purity levels are typically around 98%, with
variations in available quantities and pricing.
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. . Available
Supplier Product Name  CAS Number Purity .
Quantities
2-Acetyl-3-
) ) ] 5 g, and other
Sigma-Aldrich methylthiophene, 13679-72-6 98% ) )
sizes available.
98%
Milligrams to
) 2-Acetyl-3- ) ) -
Georganics ) 13679-72-6 High Purity multi-kilogram
methylthiophene
batches.[1]
Santa Cruz 2-Acetyl-3- Inquire for
_ _ 13679-72-6 N/A _
Biotechnology methylthiophene details.[2]
ECHO
2-Acetyl-3-
CHEMICAL CO., _ 13679-72-6 N/A 100 mg.[3]
Methylthiophene
LTD.
) 2-acetyl-3-methyl 95.00 to 100.00 Inquire for
BOC Sciences ) 13679-72-6 )
thiophene % details.[4]
2-ACETYL
_ 100 ml, 500 ml,
Loba Chemie THIOPHENE For  88-15-3 98%
. 2500 ml.[5]
Synthesis
] 2-Acetyl
CDH Fine ] 100 ml, 500 ml.
] Thiophene for 88-15-3 98.0%
Chemical ] [6]
Synthesis
Navone i
o 2-Acetyl Inquire for
Specialties _ 88-15-3 N/A _
Thiophene details.[7]

(OPC) Pvt. Ltd.

Note: While some suppliers list the related compound 2-Acetylthiophene (CAS No. 88-15-3), it

is crucial to verify the exact isomer required for your application.

Physicochemical Properties
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Property Value

Molecular Formula C7HsOS[2]

Molecular Weight 140.20 g/mol [2]

Boiling Point 98-99 °C/14 mmHg (lit.)
Density 1.124 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.562 (lit.)

Flash Point 93 °C (closed cup)

Experimental Protocols: Synthesis of Thiophene
Derivatives

While specific experimental protocols for the direct application of 2-Acetyl-3-methylthiophene
are proprietary and application-dependent, a general synthetic route for related 5-aryl-2-
acetylthiophenes can be informative for researchers interested in derivatization. The following
is a generalized procedure based on published literature for the synthesis of thiophene
derivatives, which often utilize acetylated thiophenes as starting materials.[8]

General Synthesis of 5-Aryl-2-Acetylthiophene Derivatives:
o Preparation of 3-Aryl-B-chloroacrolein:

o At O °C, slowly add 1.5 equivalents of phosphorus oxychloride (POCIs) to 1.5 equivalents
of dimethylformamide (DMF) and stir for 10 minutes to form the Vilsmeier reagent.

o Add a solution of the desired acetophenone (0.7 g) in DMF dropwise to the Vilsmeier
reagent.

o Heat the reaction mixture to 60 °C and monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Upon completion, cool the solution to room temperature and pour it into a 10% aqueous
sodium acetate solution (pH = 4).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scbt.com/p/2-acetyl-3-methylthiophene-13679-72-6
https://www.scbt.com/p/2-acetyl-3-methylthiophene-13679-72-6
https://www.benchchem.com/product/b083005?utm_src=pdf-body
https://www.mdpi.com/2673-4583/14/1/112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cyclization to form the Thiophene Ring:

o To a solution of 1 equivalent of sodium sulfide nonahydrate (Na=S-9H20) in DMF, add the
previously prepared (-aryl-B-chloroacrolein.

o Stir the mixture at 60 °C, monitoring by TLC.

o After the reaction is complete, rapidly add 1 equivalent of chloroacetone and continue
stirring at 60 °C for 6 hours.

o Add 1 equivalent of potassium carbonate (K=2COs) dissolved in a small amount of water to
the reaction.

o Stir for 30 minutes at 60 °C, then cool to room temperature and pour into water.

o Filter the resulting solid, wash with water, and recrystallize from ethanol to obtain the 5-
aryl-2-acetylthiophene derivative.

Applications in Drug Discovery

Thiophene-containing compounds are of significant interest in drug discovery. 2-
Acetylthiophene derivatives, in particular, serve as crucial intermediates for the synthesis of
various biologically active molecules. Research has shown their utility in developing:

e Anticancer Agents: Chalcone derivatives of 2,5-dichloro-3-acetylthiophene have been
synthesized and evaluated for their in vitro antifungal, antitubercular, and cytotoxic activities
against prostate cancer cell lines.[9]

o Selective Cytostatic Agents: 2-Aminothiophene-3-carboxylic acid ester derivatives have
demonstrated unusual cytostatic selectivity for certain cancer cell lines, including T-cell
lymphoma, prostate cancer, kidney carcinoma, and hepatoma.[10]

 RORyt Modulators: Derivatives of 4,5,6,7-tetrahydro-benzothiophene have been identified as
potent modulators of the Retinoic Acid Receptor-related Orphan Receptor yt (RORyt), a
potential target for inflammatory and autoimmune diseases.[11]

Workflow for Sourcing and Synthesis
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The following diagram illustrates a typical workflow for a research organization to source 2-
Acetyl-3-methylthiophene or to synthesize a related derivative.
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Caption: Sourcing and Synthesis Workflow.

Synthetic Pathway Overview

This diagram illustrates the general chemical transformations involved in the synthesis of 5-
aryl-2-acetylthiophene derivatives, highlighting the role of acetylated thiophenes as key
intermediates.
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Caption: Generalized Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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